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Compound of Interest

Compound Name: (-)-Viriditoxin

CAS No.: 1381782-08-6

Cat. No.: B611692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-Viriditoxin is a fungal secondary metabolite that has garnered significant interest due to its

potent inhibitory activity against the bacterial cell division protein FtsZ, a promising target for

novel antibiotics. This document provides a detailed overview and protocol for the total

synthesis of (-)-Viriditoxin, primarily focusing on the more efficient and scalable second-

generation synthesis. The key transformations, including a stereoselective vanadium-catalyzed

oxidative coupling to form the challenging biaryl bond, are described in detail. This protocol is

intended to serve as a comprehensive guide for researchers in organic synthesis and medicinal

chemistry.

Introduction
(-)-Viriditoxin is a dimeric naphthopyranone natural product isolated from Aspergillus

viridinutans. Its unique 6,6'-binaphthopyran-2-one core and potent antibacterial activity make it

an important target for total synthesis. The development of a robust synthetic route is crucial for

enabling detailed structure-activity relationship (SAR) studies and further exploration of its
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therapeutic potential. The first total synthesis confirmed the absolute configuration of the

natural product. A subsequent second-generation synthesis improved upon the initial route in

terms of efficiency, scalability, and stereoselectivity.[1]

Overall Synthetic Strategy
The retrosynthetic analysis of (-)-Viriditoxin hinges on a late-stage atroposelective oxidative

coupling of two naphthopyranone monomers. The synthesis of the monomer itself involves the

construction of the tricyclic core, which has been achieved through a Michael-Dieckmann

condensation sequence. The second-generation synthesis introduced a ring-closing metathesis

(RCM) reaction to efficiently prepare a key pyranone intermediate.

Logical Relationship of Synthetic Strategy
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Caption: Retrosynthetic analysis of (-)-Viriditoxin.

Experimental Protocols (Second-Generation
Synthesis)
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The second-generation synthesis of (-)-Viriditoxin is a streamlined and highly

diastereoselective process.[2]

Synthesis of the Pyranone Substrate via Ring-Closing
Metathesis
A key improvement in the second-generation synthesis is the efficient preparation of the

pyranone intermediate using a ring-closing metathesis (RCM) reaction, which avoids the use of

toxic reagents like allyltributyltin.[2] The reaction proceeds smoothly using a second-generation

Grubbs catalyst to yield the desired pyranone in high yield.[2]

Naphthopyranone Assembly via Michael-
Dieckmann/Oxidation
The tricyclic naphthopyranone core is assembled using a two-step Michael-Dieckmann

condensation followed by an oxidation sequence. This approach has proven to be more

efficient than a one-pot Staunton-Weinreb condensation.[2]

Vanadium-Catalyzed Atroposelective Phenolic Coupling
The crucial C-C biaryl bond is formed through a vanadium-catalyzed oxidative coupling of the

naphthopyranone monomer. The use of a chiral vanadium catalyst allows for high

diastereoselectivity in this key step.[3]

Final Steps: Deprotection and Functional Group
Manipulations
The synthesis is completed through a series of final steps including methylation of hydroxyl

groups and subsequent deprotection to yield (-)-Viriditoxin.[1][3] For example, the methylation

of the 7 and 7' hydroxyl groups is achieved using dimethyl sulfate.[1][3] The final cleavage of

ether protecting groups can be accomplished using reagents such as BCl3.[3]

Experimental Workflow
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Caption: Overall workflow of the second-generation total synthesis.

Quantitative Data
The following tables summarize the yields and spectroscopic data for key intermediates and

the final product in the synthesis of (-)-Viriditoxin.

Compound Step
Reagents and
Conditions

Yield (%)

Pyranone 9b
Ring-Closing

Metathesis

Second-generation

Grubbs catalyst
89

Naphthopyranone 20b
Michael-

Dieckmann/Oxidation
1. LDA, THF; 2. DDQ 53

Biaryl Intermediate 30 Oxidative Coupling
Vanadium catalyst

(31b), O2
85

(-)-Viriditoxin Final Steps

1. Me2SO4, K2CO3;

2. TBAF; 3. Oxidation;

4. BCl3

42 (overall from

intermediate 30)

Table 1: Selected yields for the second-generation synthesis of (-)-Viriditoxin.[2]
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Compound
Optical
Rotation [α]D

1H NMR
(CDCl3, δ)

13C NMR
(CDCl3, δ)

HRMS (m/z)

Pyranone 9b
-32.59 (c 0.316,

CHCl3)

7.66 (m, 4H),

7.41 (m, 6H),

6.81-6.93 (m,

1H), 6.02 (d,

J=9.8 Hz, 1H),

4.63-4.75 (m,

1H), 3.91 (m,

1H), 3.81 (m,

1H), 2.29-2.39

(m, 2H), 2.03 (s,

1H), 1.90 (m,

1H), 1.06 (s, 9H)

164.6, 145.4,

135.7, 133.7,

130.0, 128.0,

121.6, 75.3,

59.6, 37.8, 29.7,

27.1, 19.4

[M+H]+ calcd for

C23H29O3Si:

381.1881; found:

381.1878

(-)-Viriditoxin
-125 (c 0.1,

CHCl3)

Spectra

consistent with

reported values.

Spectra

consistent with

reported values.

Data consistent

with reported

values.

Table 2: Spectroscopic data for key compounds.[2] The optical rotation of synthetic (-)-
viriditoxin was found to be -118, which was different from the initially reported value for the

natural product, but later confirmed to be correct by comparison with a purified natural sample.

[2]

Biological Activity and Applications
(-)-Viriditoxin is a potent inhibitor of the bacterial cell division protein FtsZ, which is a

prokaryotic homolog of tubulin.[3] Inhibition of FtsZ disrupts the formation of the Z-ring, which is

essential for bacterial cell division, leading to filamentation and cell death.[3] This mechanism

of action makes FtsZ an attractive target for the development of new antibiotics, particularly

against drug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA). The

availability of a robust total synthesis of (-)-Viriditoxin will facilitate the generation of analogs

for detailed SAR studies, with the aim of developing more potent and selective FtsZ inhibitors.

Signaling Pathway Context
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Caption: Inhibition of FtsZ by (-)-Viriditoxin.

Conclusion
The second-generation total synthesis of (-)-Viriditoxin provides an efficient and scalable route

to this biologically important natural product. The key features of this synthesis are the use of a

ring-closing metathesis to construct the pyranone intermediate and a highly diastereoselective

vanadium-catalyzed oxidative coupling to form the biaryl axis. The detailed protocols and data

presented herein should serve as a valuable resource for researchers in the fields of organic

synthesis and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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